Cas no 54734-85-9 (2-Amino-5-nitrobenzenesulfonamide)

• Product Name: 2-Amino-5-nitrobenzenesulfonamide
• CAS No: 54734-85-9
• MF: C₆H₇N₃O₄S
• MW: 217.202479600906
• MDL: MFCD16688596
• CID: 353820
• PubChem ID: 15358386
• Update Time: 2025-05-23

2-Amino-5-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitrobenzenesulfonamide
• 2-amino-5-nitrobenzenesulphonamide
• Benzenesulfonamide, 2-amino-5-nitro-
• CS-0215091
• 54734-85-9
• SKATTZSUUSDLRS-UHFFFAOYSA-N
• 2-amino-5-nitrobezenesulfonamide
• SCHEMBL392987
• DTXSID40571961
• MFCD16688596
• AS-40349
• 2-amino-5-nitro-benzenesulfonamide
• 2-Amino-5-nitrobenzene-1-sulfonamide
• CHEMBL469536
• EN300-220859
• AKOS011424944

• MDL： MFCD16688596
• Inchi： 1S/C6H7N3O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,7H2,(H2,8,12,13)
• InChI Key： SKATTZSUUSDLRS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 217.01581
• Monoisotopic Mass: 217.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 129.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-Amino-5-nitrobenzenesulfonamide

2-Amino-5-Nitrobenzenesulfonamide: A Comprehensive Overview

2-Amino-5-nitrobenzenesulfonamide (CAS No. 54734-85-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 2-amino-5-nitrobenzenesulfonamide, is characterized by its unique chemical structure, which combines an amino group (-NH₂), a nitro group (-NO₂), and a sulfonamide group (-SO₂NH₂) on a benzene ring. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The benzene ring serves as the central framework of this compound, with the amino and nitro groups positioned at the 2nd and 5th positions, respectively. This arrangement creates a molecule with meta-directing properties due to the electron-withdrawing nature of the nitro group and the electron-donating nature of the amino group. The sulfonamide group further enhances the compound's solubility in polar solvents, making it suitable for applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 2-amino-5-nitrobenzenesulfonamide in drug discovery. Researchers have explored its role as a bioisostere in medicinal chemistry, where it can replace other functional groups in lead compounds to improve pharmacokinetic properties such as bioavailability and metabolic stability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antimicrobial activity, particularly against Gram-negative bacteria.

In addition to its pharmaceutical applications, 2-amino-5-nitrobenzenesulfonamide has been investigated for its role in polymer chemistry. Its sulfonamide group can act as a reactive site for polymerization reactions, leading to the development of novel materials with enhanced thermal stability and mechanical properties. A 2023 research article in *Macromolecules* reported that polymers synthesized using this compound as a monomer exhibit improved resistance to high temperatures, making them suitable for use in high-performance materials.

The synthesis of 2-amino-5-nitrobenzenesulfonamide typically involves multi-step reactions starting from benzene derivatives. A common approach includes the introduction of the amino group via nitration followed by reduction or substitution reactions to introduce the nitro and sulfonamide groups. The exact synthesis pathway depends on the desired regiochemistry and stereochemistry of the final product.

From an environmental perspective, understanding the toxicological profile of 2-amino-5-nitrobenzenesulfonamide is crucial for its safe handling and application. Recent toxicological studies have shown that while the compound exhibits low acute toxicity, long-term exposure may pose risks to aquatic organisms. Regulatory agencies are increasingly focusing on assessing such compounds' environmental impact to ensure sustainable practices in their production and use.

In conclusion, 2-amino-5-nitrobenzenesulfonamide (CAS No. 54734-85-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, polymer chemistry, and material science. As research continues to uncover new potential uses and optimize its synthesis pathways, this compound is poised to play an even more significant role in advancing modern science and technology.